Cas no 25145-05-5 (3-Penten-2-one, 4-[(trimethylsilyl)oxy]-, (E)-)

• Product Name: 3-Penten-2-one, 4-[(trimethylsilyl)oxy]-, (E)-
• CAS No: 25145-05-5
• MF: C₈H₁₆O₂Si
• MW: 172.296943664551
• CID: 1424484
• PubChem ID: 6059369
• Update Time: 2025-04-20

3-Penten-2-one, 4-[(trimethylsilyl)oxy]-, (E)- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one, 4-[(trimethylsilyl)oxy]-, (E)-
• 4-(Trimethylsiloxy)-3-penten-2-one
• 4-Trimethylsiloxy-3-penten-2-one
• AKOS015839962
• 13257-81-3
• (E)-4-trimethylsilyloxypent-3-en-2-one
• 4-Trimethylsilyloxy-3-penten-2-one
• 2-Trimethylsiloxypent-2-en-4-one
• MFCD00009853
• FBADCSUQBLLAHW-SOFGYWHQSA-N
• 4-[(trimethylsilyl)oxy]pent-3-en-2-one
• 2-trimethylsiloxypent-2-ene-4-one
• 4-(Trimethylsiloxy)-3-penten-2-one, for GC derivatization, >=97.0% (GC)
• trimethylsilylacetylacetonate
• (E)-4-((trimethylsilyl)oxy)pent-3-en-2-one
• EINECS 236-252-5
• 4-((Trimethylsilyl)oxy)pent-3-en-2-one
• 2-(Trimethylsiloxy)-2-penten-4-one
• 25145-05-5
• (E)-4-(trimethylsilyloxy)pent-3-en-2-one
• D92489
• T1573
• 4-(Trimethylsiloxy)-3-penten-2-one, 97%

• Inchi： 1S/C8H16O2Si/c1-7(9)6-8(2)10-11(3,4)5/h6H,1-5H3/b8-6+
• InChI Key： FBADCSUQBLLAHW-SOFGYWHQSA-N
• SMILES： [Si](C)(C)(C)O/C(=C/C(C)=O)/C

Computed Properties

• Exact Mass: 172.09198
• Monoisotopic Mass: 172.091956283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3